Cas no 857427-28-2 ((4-AMINO-2-CHLOROPYRIMIDIN-5-YL)METHANOL)

• Product Name: (4-AMINO-2-CHLOROPYRIMIDIN-5-YL)METHANOL
• CAS No: 857427-28-2
• MF: C₅H₆ClN₃O
• MW: 159.57
• MDL: MFCD20703658
• CID: 2130254
• PubChem ID: 92134729
• Update Time: 2024-10-26

(4-AMINO-2-CHLOROPYRIMIDIN-5-YL)METHANOL Chemical and Physical Properties

Names and Identifiers

• 4-amino-2-chloro-5-Pyrimidinemethanol
• (4-Amino-2-chloropyrimidin-5-yl)methanol
• FCH1285313
• AX8277165
• CID 92134729
• 5-Pyrimidinemethanol, 4-amino-2-chloro-
• 857427-28-2
• SB57586
• MFCD20703658
• DS-20003
• DB-349068
• O10101
• CS-0186070
• AKOS030623300
• (4-AMINO-2-CHLOROPYRIMIDIN-5-YL)METHANOL

• MDL： MFCD20703658
• Inchi： 1S/C5H6ClN3O/c6-5-8-1-3(2-10)4(7)9-5/h1,10H,2H2,(H2,7,8,9)
• InChI Key： RJJIJAPATQZNDY-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(CO)C(N)=N1

Computed Properties

• Exact Mass: 159.0199395g/mol
• Monoisotopic Mass: 159.0199395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72
• XLogP3: 0.5

Experimental Properties

• Density: 1.535±0.06 g/cm3(Predicted)
• Melting Point: 206 °C (decomp)(Solv: ethanol, 80% (64-17-5))
• Boiling Point: 441.6±30.0 °C(Predicted)
• Solubility: DMSO (Slightly), Methanol (Slightly, Heated)
• pka: 12.93±0.10(Predicted)

(4-AMINO-2-CHLOROPYRIMIDIN-5-YL)METHANOL Security Information

• Storage Condition：under inert gas (nitrogen or Argon) at 2-8°C